![molecular formula C8H8Cl2N2 B6253308 7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride CAS No. 86718-06-1](/img/no-structure.png)
7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride
Overview
Description
7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride is a chemical compound with a unique structure . The imidazopyridine skeleton, which is part of this compound, possesses unique electronic and chemical properties that make it an attractive starting point in the preparation of a broad spectrum of therapeutic agents . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported, which is compatible with a broad range of functional groups .Molecular Structure Analysis
The molecular structure of 7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride is characterized by a fused bicyclic 5–6 heterocycle . This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .Chemical Reactions Analysis
The chemical reactions involving imidazo[1,2-a]pyridines are diverse and include strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .Scientific Research Applications
Medicinal Chemistry: Antituberculosis Agents
7-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride derivatives have been identified as promising scaffolds in the development of antituberculosis agents. These compounds exhibit significant activity against multidrug-resistant and extensively drug-resistant strains of tuberculosis (TB), which is a critical area of research due to the disease’s high mortality rate .
Material Science: Synthesis of Heterocycles
In material science, this compound serves as a versatile intermediate for the synthesis of fused bicyclic heterocycles. These heterocycles are crucial in developing materials with specific electronic and structural properties, which can be applied in various branches of chemistry .
Drug Development: Scaffold for Therapeutic Agents
The imidazo[1,2-a]pyridine moiety is recognized as a “drug prejudice” scaffold, meaning it is frequently used as a core structure around which new therapeutic agents are designed. This is due to its wide range of biological activities and its structural character, making it a valuable target for drug development .
Organic Synthesis: Metal-Free Reactions
This compound is also significant in organic synthesis, particularly in metal-free reactions. It acts as a key intermediate in protocols developed for the eco-friendly synthesis of imidazo[1,2-a]pyridines, which are important due to their broad spectrum of biological activity .
Optoelectronic Devices: Luminescent Materials
Imidazo[1,2-a]pyridine derivatives have potential applications in optoelectronic devices. Their luminescent properties make them suitable for use in technologies such as light-emitting diodes (LEDs) and other display technologies .
Sensors: Fluorescent Probes
The derivatives of 7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride can be used to create fluorescent probes for sensors. These sensors can detect various biological and chemical substances, making them useful in environmental monitoring and medical diagnostics .
Anti-Cancer Drugs: Therapeutic Applications
Research has indicated that imidazo[1,2-a]pyridine derivatives could be used in the development of anti-cancer drugs. Their ability to inhibit the growth of certain cancer cells makes them a subject of interest in oncological research .
Confocal Microscopy and Imaging: Emitters
These compounds are also explored as emitters for confocal microscopy and imaging. Their fluorescent properties can enhance the imaging of biological tissues, which is essential for medical research and diagnostics .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . .
Mode of Action
Imidazo[1,2-a]pyridine derivatives have been discussed for their development based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies
Biochemical Pathways
Imidazo[1,2-a]pyridines are known for their direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These strategies could potentially influence various biochemical pathways.
Pharmacokinetics
It’s worth noting that some imidazo[1,2-a]pyridine analogues have displayed pharmacokinetic and safety profiles compatible with once-daily dosing .
Result of Action
Some imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Action Environment
It’s recommended to handle this compound with personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, avoid dust formation, and keep containers tightly closed in a dry, cool, and well-ventilated place .
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridines have attracted much interest in drug development due to their potent medicinal properties . The discovery of novel methods for their synthesis and functionalization continues to be an exciting area of research . Therefore, the future directions in the study of 7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride could involve further exploration of its synthesis, functionalization, and potential applications in medicinal chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride involves the reaction of imidazo[1,2-a]pyridine with chloromethylating agent in the presence of a base followed by quaternization with hydrochloric acid.", "Starting Materials": [ "Imidazo[1,2-a]pyridine", "Chloromethylating agent", "Base", "Hydrochloric acid" ], "Reaction": [ "Imidazo[1,2-a]pyridine is reacted with chloromethylating agent in the presence of a base to form 7-(chloromethyl)imidazo[1,2-a]pyridine.", "The resulting product is then quaternized with hydrochloric acid to form 7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride." ] } | |
CAS RN |
86718-06-1 |
Product Name |
7-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride |
Molecular Formula |
C8H8Cl2N2 |
Molecular Weight |
203.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
